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Compound of Interest

Compound Name: 6-Fluorochromone

Cat. No.: B011588

For Researchers, Scientists, and Drug Development Professionals.

Introduction

6-Fluorochromone is a fluorophore scaffold that can be chemically modified to create reactive
probes for covalently labeling proteins. The fluorination at the 6th position can enhance the
photophysical properties and stability of the chromone core, making it a potentially valuable
tool for biological imaging and quantitative proteomics. This document provides a detailed
guide on the synthesis of an amine-reactive 6-Fluorochromone derivative and its subsequent
application in labeling proteins.

The strategy involves a two-step process:

» Synthesis of a Protein-Reactive 6-Fluorochromone Probe: Conversion of the commercially
available 6-Fluorochromone-3-carbaldehyde into a more reactive derivative, such as an
oxime, which can then be activated for protein conjugation.

» Protein Labeling Protocol: A detailed procedure for covalently attaching the synthesized 6-
Fluorochromone probe to a target protein.

l. Synthesis of an Amine-Reactive 6-
Fluorochromone Probe
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The following protocol describes the synthesis of a 6-Fluorochromone probe with a carboxylic
acid handle, which can be subsequently activated to an NHS ester for reaction with primary

amines (e.g., lysine residues) on a protein. The synthesis starts from 6-Fluorochromone-3-
carbaldehyde.[1]

Reaction Scheme:

Carboxymethoxylamine hemihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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